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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl trisulfide, with the CAS registry number 3600-24-6, is an organosulfur compound that
plays a significant role in the flavor and aroma profiles of various foods. It is a volatile, colorless
to pale yellow liquid characterized by a potent sulfurous, garlic-like, and onion-like odor.[1][2]
This technical guide provides a comprehensive overview of the physicochemical properties,
toxicological data, natural occurrence, and applications of diethyl trisulfide, along with
relevant experimental methodologies.

Physicochemical Properties

The fundamental physicochemical properties of diethyl trisulfide are summarized in the table
below. These properties are crucial for understanding its behavior in various experimental and
industrial settings.
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Property Value Source(s)
Molecular Formula CaH10Ss [3114]
Molecular Weight 154.32 g/mol [31[5]
Appearance Colorless to pale yellow liquid [11[2]

Odor Po.vverf.ul sulfurous, garlic, and 2]

onion-like

Melting Point -72.6 °Cto-73 °C [6]

Boiling Point 204 °C to 218 °C [1][6]
Density 1.108 t0 1.11 g/cm3 at 20 °C [7]

Refractive Index

1.556 - 1.570 at 20 °C

[1](6]

Flash Point 71.11°Cto 87 °C [3161[7]
Insoluble in water; Soluble in
Solubility non-polar solvents and [1]

ethanol.[1]

LogP (Octanol/Water Partition

Coefficient)

2.945 (estimated)

[8]

Toxicological Profile

Quantitative toxicological data, specifically LD50 values for diethyl trisulfide, are not readily

available in the public domain. However, safety data sheets and GHS classifications provide

important hazard information.

GHS Hazard Classification:

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[9]

e Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[9]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[9]
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Due to the lack of specific LD50 data for diethyl trisulfide, the toxicological data for related
compounds are often considered for risk assessment, though caution is advised. For instance,
the oral LD50 for the related compound diethyl disulfide in rats is reported to be 2,030 mg/kg.

Natural Occurrence and Applications
Natural Occurrence

Diethyl trisulfide is a naturally occurring volatile compound found in a variety of plants,
contributing significantly to their characteristic aromas. It has been identified in:

 Allium Species: A prominent component in garlic (Allium sativum) and onion (Allium cepa),
contributing to their pungent aroma.[4][10]

o Brassica Species: Found in vegetables like cabbage (Brassica oleracea).[4]

o Other Foods: It has also been reported in boiled beef and durian fruit.

Applications

The primary application of diethyl trisulfide is in the food industry as a flavoring agent.[2] Its
potent sulfurous notes are utilized to impart or enhance garlic, onion, and savory flavors in a
wide range of food products.

Emerging research on related organotrisulfides, such as dimethyl trisulfide and diallyl trisulfide,
suggests potential therapeutic applications. These compounds have been investigated for their
efficacy as cyanide antidotes.[1] The proposed mechanism involves the donation of a sulfur
atom to convert toxic cyanide into the less harmful thiocyanate. Furthermore, diallyl trisulfide,
another related compound from garlic, has been studied for its anticancer properties.[8] While
these findings are promising, it is crucial to note that this research has primarily focused on
other trisulfides, and further investigation is needed to determine if diethyl trisulfide exhibits
similar activities.

There is also an interest in the potential use of diethyl trisulfide in pest control, leveraging its
strong odor as a repellent or attractant for certain insects.[3]

Experimental Protocols
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Detailed experimental protocols for the synthesis and isolation of diethyl trisulfide are not
widely available in peer-reviewed literature. However, general methodologies for the synthesis
of organic polysulfides and the isolation of volatile compounds from natural sources can be
adapted.

Synthesis

A general approach for the synthesis of trisulfides involves the reaction of a thiol with a sulfur-
transfer reagent. For diethyl trisulfide, this could conceptually involve the reaction of
ethanethiol with a reagent like sulfur dichloride or by other methods involving the controlled
oxidation of thiols. Specific reaction conditions, including stoichiometry, temperature, and
catalysts, would need to be optimized.

Isolation and Analysis from Natural Sources

A common method for the isolation and analysis of volatile compounds like diethyl trisulfide
from natural matrices is Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas
Chromatography-Mass Spectrometry (GC-MS).

Protocol Outline: Analysis of Diethyl Trisulfide in Onion using HS-SPME-GC-MS

e Sample Preparation: A fresh onion sample is homogenized in a sealed vial. An internal
standard may be added for quantitative analysis.

e Headspace Extraction (HS-SPME): The vial is heated to a specific temperature (e.g., 60°C)
for a set time (e.g., 30 minutes) to allow volatile compounds to partition into the headspace.
An SPME fiber coated with a suitable stationary phase (e.g.,
polydimethylsiloxane/divinylbenzene) is then exposed to the headspace to adsorb the
analytes.

o Gas Chromatography (GC) Analysis: The SPME fiber is desorbed in the hot injection port of
a gas chromatograph. The volatile compounds are separated on a capillary column (e.g.,
DB-5ms). The oven temperature is programmed to ramp up to achieve separation of the
different components.

e Mass Spectrometry (MS) Detection: The separated compounds are introduced into a mass
spectrometer. The mass spectrometer is operated in electron ionization (El) mode, and mass
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spectra are recorded over a specific mass range (e.g., m/z 35-350).

+ Compound Identification: Diethyl trisulfide is identified by comparing its mass spectrum and
retention time with that of an authentic standard or by matching the spectrum with a
reference library (e.g., NIST).

Visualizations

The following diagram illustrates the general workflow for the analysis of diethyl trisulfide from
a natural source using HS-SPME-GC-MS.
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Analytical Workflow for Diethyl Trisulfide

Conclusion
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Diethyl trisulfide is a key organosulfur compound with significant contributions to the flavor
and aroma of many foods. While its primary application is as a flavoring agent, the potential
therapeutic properties of related trisulfides suggest avenues for future research into the
bioactivity of diethyl trisulfide. Further studies are needed to establish a comprehensive
toxicological profile and to develop standardized protocols for its synthesis and isolation. The
analytical methods outlined in this guide provide a foundation for researchers to quantify and
study this important volatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

